Cas no 943832-96-0 (1-Bromo-4-chloro-2-fluoro-3-methoxybenzene)

• Product Name: 1-Bromo-4-chloro-2-fluoro-3-methoxybenzene
• CAS No: 943832-96-0
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• MDL: MFCD28401123
• CID: 5054827
• Update Time: 2025-05-27

1-Bromo-4-chloro-2-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-chloro-2-fluoro-3-methoxybenzene
• Benzene, 1-bromo-4-chloro-2-fluoro-3-methoxy-
• 1-Bromo-4-chloro-2-fluoro-3-methoxybenzene

• MDL： MFCD28401123
• Inchi： 1S/C7H5BrClFO/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3H,1H3
• InChI Key： LFXNZQWUCRMXHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-4-chloro-2-fluoro-3-methoxybenzene

Recent Advances in the Application of 1-Bromo-4-chloro-2-fluoro-3-methoxybenzene (CAS: 943832-96-0) in Chemical and Pharmaceutical Research

The compound 1-Bromo-4-chloro-2-fluoro-3-methoxybenzene (CAS: 943832-96-0) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This halogenated aromatic compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Bromo-4-chloro-2-fluoro-3-methoxybenzene in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a key building block in a Suzuki-Miyaura cross-coupling reaction, which enabled the rapid assembly of a library of potential anticancer agents. The study reported that derivatives synthesized using this intermediate exhibited promising activity against several cancer cell lines, with IC50 values in the low micromolar range. This underscores the compound's importance in medicinal chemistry and drug discovery pipelines.

In the field of materials science, a recent breakthrough published in Advanced Materials (2024) showcased the application of 943832-96-0 in the development of organic electronic materials. The unique electronic properties imparted by the specific halogen substitution pattern on the benzene ring make this compound particularly valuable for creating charge-transport materials in organic light-emitting diodes (OLEDs). The study reported that polymers incorporating this moiety demonstrated improved charge mobility and thermal stability compared to conventional materials.

From a synthetic chemistry perspective, researchers have made significant progress in optimizing the production and handling of 1-Bromo-4-chloro-2-fluoro-3-methoxybenzene. A 2024 paper in Organic Process Research & Development detailed an improved synthetic route that enhances yield while reducing environmental impact through greener solvent systems and catalytic methods. These process improvements are particularly important given the increasing demand for this intermediate in both academic and industrial settings.

The safety profile and handling considerations of 943832-96-0 have also been the subject of recent investigations. A comprehensive toxicological study published in Chemical Research in Toxicology (2023) provided valuable data on the compound's acute and chronic exposure effects, establishing important safety protocols for laboratory and industrial use. These findings are crucial for ensuring responsible handling of this valuable but potentially hazardous material.

Looking forward, the unique combination of bromo, chloro, and fluoro substituents on the methoxybenzene scaffold continues to inspire novel applications. Current research directions include exploring its use in positron emission tomography (PET) tracer development and as a precursor for metal-organic frameworks (MOFs) with potential drug delivery applications. The versatility of 1-Bromo-4-chloro-2-fluoro-3-methoxybenzene ensures its ongoing relevance in cutting-edge chemical and pharmaceutical research.